4-hydroxy-2-methoxy-1-methyl-1H-benzimidazole

• IUPAC Name: 2-methoxy-1-methylbenzimidazol-4-ol
• InChI: InChI=1S/C9H10N2O2/c1-11-6-4-3-5-7(12)8(6)10-9(11)13-2/h3-5,12H,1-2H3
• InChI Key: LPVCJEUTLDSCRF-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=CC=C2)O)N=C1OC
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol

Description

“4-hydroxy-2-methoxy-1-methyl-1H-benzimidazole” is a derivative of benzimidazole. Benzimidazole is a heterocyclic aromatic organic compound that is an important pharmacophore in medicinal chemistry. It is a constituent of many bioactive heterocyclic compounds that are of wide interest because of their diverse biological and clinical applications.

Synthesis Analysis

The synthesis of benzimidazole derivatives generally involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. The synthetic pathway to the various benzimidazole usually proceeds through two steps; first, the construction of the desired benzene ring-containing 1–2 diamino groups followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring.

Molecular Structure Analysis

Benzimidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Benzimidazoles are good corrosion inhibitors for extremely aggressive, corrosive acidic media such as 1 M HCl, 1 M HNO3, 1.5 M H2SO4, basic media, 0.1 M NaOH or salt solutions. Benzimidazole derivatives act as mixed type inhibitors, exhibiting stronger inhibitive effect on the cathodic reaction than on the anodic one.

Mechanism of Action

Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system. They have been screened for their various biological activities, viz., anticancer, hormone antagonist, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant as well as antidiabetic activities.

Future Directions

Benzimidazole and its derivatives continue to be of interest in medicinal chemistry due to their diverse biological and clinical applications. Future research may focus on the development of new benzimidazole derivatives and the exploration of their potential therapeutic applications.

Synthesis routes and methods

Procedure details

A mixture of 4-benzyloxy-2-methoxy-1-methyl-1H-benzimidazole (254.8 mg) and 10% palladium on carbon (25 mg) in methanol (2.5 ml) was stirred for 7 hours at ambient temperature under hydrogen atmosphere. Insoluble material was filtered off, and the filtrate was concentrated in vacuo. The residue was purified by column chromatography on silica gel (ethyl acetate:n-hexane=3:1, V/V) to give 4-hydroxy-2-methoxy-1-methyl-1H-benzimidazole (58.7 mg).